1-Methyl Adenosine

• CAS No.: 15763-06-1
• Product Name: 1-Methyl Adenosine
• Molecular Formula: C11H15N5O4
• Molecular Weight: 281.27 g/mol
• IUPAC Name: 2-(hydroxymethyl)-5-(6-imino-1-methylpurin-9-yl)oxolane-3,4-diol
• Standard InChI: InChI=1S/C11H15N5O4/c1-15-3-14-10-6(9(15)12)13-4-16(10)11-8(19)7(18)5(2-17)20-11/h3-5,7-8,11-12,17-19H,2H2,1H3
• Standard InChIKey: GFYLSDSUCHVORB-IOSLPCCCSA-N
• Isomeric SMILES: CN1C=NC2=C(C1=N)N=CN2[C@H]3[C@@H]([C@@H]([C@H](O3)CO)O)O
• SMILES: CN1C=NC2=C(C1=N)N=CN2C3C(C(C(O3)CO)O)O
• Canonical SMILES: CN1C=NC2=C(C1=N)N=CN2C3C(C(C(O3)CO)O)O
• Appearance: Assay:≥98%A crystalline solid
• Physical Description: Solid
• Description: 1-Methyladenosine, also known as M1A, belongs to the class of organic compounds known as purine nucleosides. Purine nucleosides are compounds comprising a purine base attached to a ribosyl or deoxyribosyl moiety. 1-Methyladenosine is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). 1-Methyladenosine has been found in human prostate tissue, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, 1-methyladenosine is primarily located in the cytoplasm. 1-Methyladenosine can be biosynthesized from adenosine.; 1-methyladenosine is a methyladenosine carrying a methyl substituent at position 1. It has a role as a human metabolite. It derives from an adenosine.
• Synonyms: (2R,3S,4R,5R)-2-(Hydroxymethyl)-5-(6-imino-1-methyl-1H-purin-9(6H)-yl)tetrahydrofuran-3,4-diol
• PubChem Compound: 260623
• Last Modified: Nov 11 2021